2-[(4-Chloro-2-nitrophenyl)formamido]pentanoic acid
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Description
2-[(4-Chloro-2-nitrophenyl)formamido]pentanoic acid is a useful research compound. Its molecular formula is C12H13ClN2O5 and its molecular weight is 300.7. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Chloramphenicol : The compound has been used in the synthesis of chloramphenicol, a broad-spectrum antibiotic. A study describes the synthesis involving formamido derivative protection and regioselective acylative cleavage, leading to chloramphenicol production (Hazra, Pore, & Maybhate, 1997).
Reduction of Nitroarenes : It's been involved in the reduction of nitroarenes to aminoarenes using formic acid in the presence of a ruthenium catalyst, indicating its utility in chemical synthesis (Watanabe, Ohta, Tsuji, Hiyoshi, & Tsuji, 1984).
Mechanism-based Enzyme Inactivation : A compound similar in structure, 2-Amino-4-chloro-5-(-nitrophenylsulfinyl)pentanoic acid, has been synthesized and used for mechanism-based inactivation of pyridoxal phosphate-dependent enzymes (Johnston, Raines, Walsh, & Firestone, 1980).
Base-Promoted Reactions : The compound's derivatives have been studied for base-promoted E2 and E1 reactions, revealing insights into chemical reaction mechanisms (Zeng & Thibblin, 2002).
Applications in Biochemistry and Pharmacology
Nitric Oxide Synthase Inhibition : Analogous compounds, S-2-Amino-5-azolylpentanoic acids, have been designed as inhibitors of nitric oxide synthases, highlighting potential therapeutic applications (Ulhaq, Chinje, Naylor, Jaffar, Stratford, & Threadgill, 1998).
Cancer Cell Growth Inhibition : Tetrahydronaphthalene lignan esters derived from this class of compounds have shown the ability to inhibit the growth of human tumor cell lines, indicating potential for cancer treatment (Pinto, Sardinha, Vaz, Piedade, Calhorda, Abramovitch, Nazareth, Pinto, Nascimento, & Rauter, 2011).
X-ray Imaging Applications : A study on 4,4-bis(4-hydroxy-3,5-diiodophenyl)pentanoic acid, a related compound, shows its potential for X-ray imaging applications due to its high radiopacity (Gopan, Susan, Jayadevan, & Joseph, 2021).
Properties
IUPAC Name |
2-[(4-chloro-2-nitrobenzoyl)amino]pentanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClN2O5/c1-2-3-9(12(17)18)14-11(16)8-5-4-7(13)6-10(8)15(19)20/h4-6,9H,2-3H2,1H3,(H,14,16)(H,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEQVXXHZHGDBSZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C(=O)O)NC(=O)C1=C(C=C(C=C1)Cl)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClN2O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.69 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.